Cas no 56355-41-0 (2-chloro-4,5-dimethyl-1,3-thiazole)

2-Chloro-4,5-dimethyl-1,3-thiazole is a halogenated thiazole derivative characterized by its chloro and methyl substituents at the 2, 4, and 5 positions, respectively. This heterocyclic compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. Its reactive chloro group enables further functionalization, while the dimethyl substitution enhances stability and influences regioselectivity in subsequent reactions. The thiazole core contributes to its utility in biologically active compounds, often imparting favorable pharmacokinetic properties. Suitable for controlled reactions under anhydrous conditions, it is typically handled with standard safety precautions for halogenated organics. Storage recommendations include protection from moisture and light to maintain purity.
2-chloro-4,5-dimethyl-1,3-thiazole structure
56355-41-0 structure
Product Name:2-chloro-4,5-dimethyl-1,3-thiazole
CAS No:56355-41-0
MF:C5H6ClNS
MW:147.625838756561
MDL:MFCD17249933
CID:1114052
PubChem ID:14276898
Update Time:2025-05-20

2-chloro-4,5-dimethyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-4,5-dimethyl-Thiazole
    • 2-chloro-4,5-dimethylthiazole
    • SCHEMBL1748199
    • BS-29136
    • DA-04839
    • EN300-85877
    • Z1037582644
    • 2-chloro-4,5-dimethyl-1,3-thiazole
    • 56355-41-0
    • AKOS012239989
    • E76348
    • MFCD17249933
    • SY194966
    • MDL: MFCD17249933
    • Inchi: 1S/C5H6ClNS/c1-3-4(2)8-5(6)7-3/h1-2H3
    • InChI Key: UTMPHXLKDRAIDK-UHFFFAOYSA-N
    • SMILES: ClC1=NC(C)=C(C)S1

Computed Properties

  • Exact Mass: 146.9909481g/mol
  • Monoisotopic Mass: 146.9909481g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 88.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 41.1Ų

2-chloro-4,5-dimethyl-1,3-thiazole Pricemore >>

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Additional information on 2-chloro-4,5-dimethyl-1,3-thiazole

2-Chloro-4,5-dimethyl-1,3-thiazole (CAS No. 56355-41-0): Properties, Applications, and Market Insights

2-Chloro-4,5-dimethyl-1,3-thiazole (CAS No. 56355-41-0) is a heterocyclic organic compound belonging to the thiazole family. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and specialty chemicals. The molecular formula of 2-chloro-4,5-dimethylthiazole is C5H6ClNS, and it features a chloro substituent at the 2-position and methyl groups at the 4- and 5-positions of the thiazole ring. Its unique structural properties make it a valuable intermediate in synthetic chemistry.

The physical and chemical properties of 2-chloro-4,5-dimethyl-1,3-thiazole include a molecular weight of 147.62 g/mol, a boiling point of approximately 180-185°C, and a density of around 1.22 g/cm³. It is typically a colorless to pale yellow liquid with a characteristic odor. The compound is soluble in organic solvents such as ethanol, acetone, and dichloromethane but exhibits limited solubility in water. These properties make it suitable for various industrial applications, particularly in the synthesis of more complex molecules.

One of the most prominent applications of 2-chloro-4,5-dimethyl-1,3-thiazole is in the pharmaceutical industry. It serves as a key intermediate in the synthesis of active pharmaceutical ingredients (APIs) for drugs targeting microbial infections and inflammatory conditions. Researchers have also explored its potential in developing novel agrochemicals, including pesticides and herbicides, due to its bioactive properties. Additionally, 2-chloro-4,5-dimethylthiazole is used in the production of specialty chemicals, such as flavors and fragrances, where its unique structure contributes to desired olfactory characteristics.

In recent years, the demand for 2-chloro-4,5-dimethyl-1,3-thiazole has increased, driven by advancements in pharmaceutical and agrochemical research. Market analysts highlight its growing role in green chemistry initiatives, where sustainable synthesis methods are prioritized. The compound’s compatibility with catalytic processes and its potential for derivatization make it a candidate for eco-friendly chemical production. This aligns with the broader industry trend toward reducing environmental impact while maintaining high efficiency.

From a safety and handling perspective, 2-chloro-4,5-dimethyl-1,3-thiazole should be stored in a cool, dry place away from direct sunlight and incompatible materials. While it is not classified as highly hazardous, standard laboratory precautions, including the use of personal protective equipment (PPE), are recommended during handling. Proper ventilation and containment measures should be observed to minimize exposure risks.

The future prospects for 2-chloro-4,5-dimethylthiazole are promising, with ongoing research exploring its utility in new therapeutic areas and sustainable chemical processes. As industries continue to seek innovative solutions for drug development and crop protection, this compound is expected to remain a focal point in synthetic chemistry. Its adaptability and functional group diversity position it as a valuable building block for next-generation chemical innovations.

For researchers and industry professionals seeking high-quality 2-chloro-4,5-dimethyl-1,3-thiazole, it is essential to source the compound from reputable suppliers who adhere to stringent purity standards. Analytical techniques such as GC-MS, HPLC, and NMR are commonly employed to verify the identity and quality of the material, ensuring its suitability for advanced applications.

In summary, 2-chloro-4,5-dimethyl-1,3-thiazole (CAS No. 56355-41-0) is a versatile and industrially significant compound with wide-ranging applications. Its role in pharmaceuticals, agrochemicals, and specialty chemicals underscores its importance in modern chemistry. As research and development efforts expand, this compound is poised to play an even greater role in addressing global challenges in health, agriculture, and sustainability.

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